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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-hexenyl acetate (CAS

5048-26-0), a versatile chemical compound with applications in organic synthesis, particularly

in the development of insect pheromones and polymers. This document details its chemical

and physical properties, provides experimental protocols for its synthesis and key reactions,

and presents its role in relevant chemical and biological pathways.

Chemical and Physical Properties
5-Hexenyl acetate, also known as hex-5-en-1-yl acetate, is a colorless liquid with a fruity,

green, and sweet odor profile.[1][2] It is a linear ester that finds use in various chemical

syntheses.[3]

Table 1: Physical and Chemical Properties of 5-Hexenyl Acetate
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Property Value Reference(s)

CAS Number 5048-26-0 [1][4][5]

Molecular Formula C₈H₁₄O₂ [1][5][6]

Molecular Weight 142.20 g/mol [4][5][7]

Density 0.883 g/mL at 25 °C [4][8]

Boiling Point 173-174 °C [4][8]

Refractive Index (n20/D) 1.423 [4][8]

Flash Point 60.6 °C (141.1 °F) - closed cup [4][8]

Solubility
Insoluble in water; soluble in

alcohol.[9]
[1][9]

InChI Key
MPLWNENKBSBMFN-

UHFFFAOYSA-N
[4][7]

SMILES CC(=O)OCCCCC=C [1][4]

Spectroscopic Data
The structural identification of 5-hexenyl acetate is supported by various spectroscopic

techniques. Data for ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry are available in public

databases such as PubChem and SpectraBase.[1][10][11]

Table 2: Summary of Spectroscopic Data for 5-Hexenyl Acetate
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Technique Key Features

¹H NMR

Characteristic signals for the terminal vinyl

protons, the methylene protons adjacent to the

oxygen and the double bond, the remaining

methylene protons, and the acetyl methyl

protons.

¹³C NMR

Resonances corresponding to the carbonyl

carbon, the carbons of the double bond, the

carbon attached to the oxygen, the other

methylene carbons, and the methyl carbon of

the acetate group.

FTIR

Strong absorption band for the C=O stretch of

the ester group, and characteristic bands for C-

O stretching and C=C stretching of the vinyl

group.

Mass Spectrometry

Molecular ion peak and characteristic

fragmentation pattern corresponding to the loss

of acetic acid and other fragments.[6]

Experimental Protocols
Synthesis of 5-Hexenyl Acetate from 6-bromo-1-hexene
This two-step procedure involves the formation of 5-hexenyl acetate followed by its hydrolysis

to 5-hexen-1-ol. The first step, detailed below, yields 5-hexenyl acetate.

Materials:

6-bromo-1-hexene

Potassium acetate

Tetrabutylammonium bromide

Acetonitrile
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Methyl tert-butyl ether

Anhydrous sodium sulfate

Water

Procedure:

In a round-bottom flask, dissolve 200.0 g of 6-bromo-1-hexene and 39.4 g of

tetrabutylammonium bromide in 400 ml of acetonitrile.

Add 144.0 g of potassium acetate to the mixture.

Heat the mixture to 82°C and reflux for 2 hours.[4]

After cooling to 20°C, concentrate the mixture under reduced pressure.

To the concentrate, add 400 ml of water and 200 ml of methyl tert-butyl ether and stir to

separate the layers.

Extract the aqueous phase with an additional 100 ml of methyl tert-butyl ether.

Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain 5-hexenyl acetate.[4]

Purification: The crude 5-hexenyl acetate can be purified by vacuum distillation.

Olefin Cross-Metathesis for the Synthesis of (4E,7Z)-4,7-
Tridecadienyl Acetate
5-Hexenyl acetate is a key starting material for the synthesis of various insect sex

pheromones, such as (4E,7Z)-4,7-tridecadienyl acetate, through olefin cross-metathesis.[3]

This reaction typically employs a Grubbs catalyst.

General Procedure for Olefin Cross-Metathesis:

In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-
hexenyl acetate and the partner olefin in a suitable anhydrous solvent (e.g.,
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dichloromethane).

Add the Grubbs catalyst (e.g., Grubbs' 1st or 2nd generation catalyst) to the solution. The

catalyst loading is typically in the range of 1-5 mol%.

Stir the reaction mixture at room temperature or with gentle heating. The progress of the

reaction can be monitored by TLC or GC.

Upon completion, the reaction is quenched, and the catalyst is removed.

The product is purified by column chromatography on silica gel.

Applications in Synthesis
Pheromone Synthesis
5-Hexenyl acetate serves as a crucial building block in the synthesis of insect sex

pheromones. For instance, it is utilized in the synthesis of (4E,7Z)-4,7-tridecadienyl acetate, a

component of the potato tuberworm moth pheromone.[3] The synthesis often involves an olefin

cross-metathesis reaction.

Polymer Chemistry
5-Hexenyl acetate participates in ring-opening metathesis polymerization (ROMP) of

vinylnorbornene, where it is involved in the post-polymerization modification step.[3] This

highlights its utility in the synthesis of functional polymers.

Signaling Pathways and Logical Relationships
Synthesis of 5-Hexenyl Acetate
The synthesis of 5-hexenyl acetate from 6-bromo-1-hexene is a straightforward nucleophilic

substitution reaction. The logical workflow of this synthesis is depicted below.
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Caption: Synthetic workflow for 5-Hexenyl Acetate.

Biosynthesis and Metabolism of Hexenyl Acetate in
Plants
In plants, volatile compounds like hexenyl acetate play a role in defense mechanisms. (Z)-3-

hexenyl acetate can be taken up by plant tissues and is subsequently hydrolyzed to (Z)-3-

hexenol by carboxylesterases. This conversion is a key step in the regulation of plant defense

signaling.[12][13]
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Biochemical Conversion

(Z)-3-Hexenyl acetate
(in plant tissue)

(Z)-3-Hexenol

Hydrolysis

Carboxylesterases
(e.g., AtCXE12)

Click to download full resolution via product page

Caption: Hydrolysis of (Z)-3-Hexenyl Acetate in plants.

Metabolism of Pheromones and Plant Volatiles in
Insects
Insects possess sophisticated detoxification systems to process chemical signals from their

environment, including pheromones and plant volatiles. Carboxyl/cholinesterases (CCEs) in

insects play a crucial role in the degradation of these chemical cues, which is essential for

terminating the signal and maintaining sensory acuity.[6][9]
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Insect Chemical Signal Processing
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Caption: Role of CCEs in insect chemical signal degradation.

Safety Information
5-Hexenyl acetate is classified as a flammable liquid and vapor.[7] It is important to handle this

chemical in a well-ventilated area, away from heat, sparks, and open flames.[10] Personal

protective equipment, including safety glasses and gloves, should be worn.[8] For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. chem.tamu.edu [chem.tamu.edu]

3. benchchem.com [benchchem.com]

4. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]

5. Dynamic Roles of Insect Carboxyl/Cholinesterases in Chemical Adaptation - PMC
[pmc.ncbi.nlm.nih.gov]

6. The Green Leaf Volatile (Z)-3-Hexenyl Acetate Is Differently Emitted by Two Varieties of
Tulbaghia violacea Plants Routinely and after Wounding - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Dynamic Roles of Insect Carboxyl/Cholinesterases in Chemical Adaptation | MDPI
[mdpi.com]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. boris-portal.unibe.ch [boris-portal.unibe.ch]

12. The carboxylesterase AtCXE12 converts volatile (Z)-3-hexenyl acetate to (Z)-3-hexenol
in Arabidopsis leaves - PMC [pmc.ncbi.nlm.nih.gov]

13. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [5-Hexenyl Acetate (CAS 5048-26-0): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332132#5-hexenyl-acetate-cas-number-5048-26-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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